Cas no 107777-37-7 (2-Naphthalenecarboxylic acid, 3-hydroxy-, propyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 3-hydroxy-, propyl ester
• CAS No: 107777-37-7
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 1184406
• PubChem ID: 250121
• Update Time: 2025-04-20

2-Naphthalenecarboxylic acid, 3-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-hydroxy-, propyl ester
• NSC-69132
• 107777-37-7
• OVOOYXCGLYZJLN-UHFFFAOYSA-N
• Propyl 3-hydroxy-2-naphthalenecarboxylate
• NSC69132
• SCHEMBL3896579
• propyl 3-hydroxy-naphthalene-2-carboxylate
• propyl 2-hydroxy-3-naphthoate
• DB-432391

• Inchi： 1S/C14H14O3/c1-2-7-17-14(16)12-8-10-5-3-4-6-11(10)9-13(12)15/h3-6,8-9,15H,2,7H2,1H3
• InChI Key： OVOOYXCGLYZJLN-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC2C=CC=CC=2C=1)O)=O)CCC

Computed Properties

• Exact Mass: 230.09432
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53